Cas no 66091-25-6 (1-Propanaminium, 3-amino-N-ethyl-N,N-dimethyl-, ethyl sulfate)

• Product Name: 1-Propanaminium, 3-amino-N-ethyl-N,N-dimethyl-, ethyl sulfate
• CAS No: 66091-25-6
• MF: C₉H₂₄N₂O₄S
• MW: 256.362861633301
• CID: 396837
• PubChem ID: 87420979
• Update Time: 2025-04-19

1-Propanaminium, 3-amino-N-ethyl-N,N-dimethyl-, ethyl sulfate Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium, 3-amino-N-ethyl-N,N-dimethyl-, ethyl sulfate
• 7884P6VZJZ
• 66091-25-6
• UNII-7884P6VZJZ
• SCHEMBL2672656
• Q27266649
• 1-Propanaminium, 3-amino-N-ethyl-N,N-dimethyl-, ethyl sulfate (1:1)
• Propylamine ethyldimonium ethosulfate

• Inchi： 1S/C7H19N2.C2H6O4S/c1-4-9(2,3)7-5-6-8;1-2-6-7(3,4)5/h4-8H2,1-3H3;2H2,1H3,(H,3,4,5)/q+1;/p-1
• InChI Key： GYRLUVSVUQTJAM-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])OCC.[N+](C)(C)(CC)CCCN

Computed Properties

• Exact Mass: 256.14567842g/mol
• Monoisotopic Mass: 256.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų